Cas no 1359828-82-2 (3-Bromo-2-chloro-5-methylpyrazine)

• Product Name: 3-Bromo-2-chloro-5-methylpyrazine
• CAS No: 1359828-82-2
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD28134015
• CID: 1028799
• PubChem ID: 71710989
• Update Time: 2025-11-02

3-Bromo-2-chloro-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-methylpyrazine
• MFCD21365107
• 1359828-82-2
• DTXSID80856683
• CS-0209517
• D79794
• SCHEMBL16283591

• MDL： MFCD28134015
• Inchi： 1S/C5H4BrClN2/c1-3-2-8-5(7)4(6)9-3/h2H,1H3
• InChI Key： YSIAGBFCCBWKPA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C)=N1)Cl

Computed Properties

• Exact Mass: 205.92472
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on 3-Bromo-2-chloro-5-methylpyrazine

3-Bromo-2-chloro-5-methylpyrazine (CAS No. 1359828-82-2): A Versatile Pyrazine Derivative for Pharmaceutical and Agrochemical Applications

3-Bromo-2-chloro-5-methylpyrazine (CAS No. 1359828-82-2) is a halogenated pyrazine derivative that has gained significant attention in recent years due to its unique chemical properties and wide range of applications. This heterocyclic compound, with the molecular formula C₅H₄BrClN₂, serves as a crucial building block in the synthesis of various pharmaceutical intermediates and agrochemical products. The presence of both bromine and chlorine atoms on the pyrazine ring makes this compound particularly valuable for cross-coupling reactions and other transformations in organic synthesis.

The growing interest in 3-Bromo-2-chloro-5-methylpyrazine synthesis and its applications reflects the increasing demand for specialized heterocyclic compounds in drug discovery. Recent trends in medicinal chemistry show that researchers are actively exploring halogenated pyrazine derivatives as potential candidates for developing new therapeutic agents. The compound's molecular weight of 207.46 g/mol and its specific structural features make it an attractive scaffold for designing molecules with improved pharmacological properties.

In the pharmaceutical industry, 3-Bromo-2-chloro-5-methylpyrazine CAS 1359828-82-2 is primarily used as a key intermediate in the synthesis of various drug candidates. Its structural motif appears in several classes of bioactive compounds, including kinase inhibitors, antimicrobial agents, and central nervous system (CNS) drugs. The compound's ability to undergo selective functionalization at different positions of the pyrazine ring makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.

The agrochemical sector has also recognized the potential of 3-Bromo-2-chloro-5-methylpyrazine as a building block for crop protection agents. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various plant pathogens and pests. As the agricultural industry seeks more sustainable and targeted solutions, the demand for specialized intermediates like 3-Bromo-2-chloro-5-methylpyrazine continues to grow.

From a chemical perspective, 3-Bromo-2-chloro-5-methylpyrazine properties include good stability under standard conditions and reasonable solubility in common organic solvents. These characteristics facilitate its handling and use in various synthetic applications. The compound typically appears as a white to off-white crystalline solid with a melting point range that makes it suitable for different reaction conditions.

The synthesis of 3-Bromo-2-chloro-5-methylpyrazine typically involves halogenation reactions of the parent pyrazine compound. Modern synthetic approaches focus on improving the selectivity and yield of these transformations, with particular attention to green chemistry principles. Recent advancements in catalytic systems have enabled more efficient production methods for this valuable intermediate.

Quality control of 3-Bromo-2-chloro-5-methylpyrazine CAS 1359828-82-2 is crucial for its applications in sensitive fields like pharmaceuticals. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure the compound meets the required purity standards. The typical purity grade for research and industrial applications ranges from 95% to 99%, depending on the intended use.

Storage and handling recommendations for 3-Bromo-2-chloro-5-methylpyrazine include keeping the compound in a cool, dry place away from direct sunlight. Proper containment is essential to maintain its stability over time. While the compound is generally stable under recommended storage conditions, it should be protected from moisture and extreme temperatures to prevent degradation.

The market outlook for 3-Bromo-2-chloro-5-methylpyrazine appears positive, with increasing demand from both pharmaceutical and agrochemical sectors. As research into pyrazine-based compounds expands, this intermediate is likely to see growing applications in drug discovery and crop protection formulations. Current market analysis suggests steady growth in the coming years, particularly in regions with strong pharmaceutical and agricultural research activities.

Recent scientific publications have highlighted novel applications of 3-Bromo-2-chloro-5-methylpyrazine derivatives in various fields. These include potential uses in materials science, where the compound's structural features contribute to the development of specialized polymers and electronic materials. The versatility of this building block continues to attract interest from diverse research communities.

For researchers working with 3-Bromo-2-chloro-5-methylpyrazine, it's important to consider the compound's reactivity patterns in different synthetic contexts. The bromine and chlorine substituents offer distinct reactivity profiles that can be exploited in sequential functionalization strategies. This characteristic makes the compound particularly valuable for constructing complex molecular architectures.

Environmental and safety considerations for 3-Bromo-2-chloro-5-methylpyrazine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling the compound. Waste disposal should comply with local regulations for halogenated organic compounds.

The future development of 3-Bromo-2-chloro-5-methylpyrazine applications is likely to focus on more sustainable production methods and expanded therapeutic applications. With the growing emphasis on green chemistry in pharmaceutical manufacturing, researchers are exploring catalytic processes that reduce waste and improve atom economy in the synthesis of this valuable intermediate.

In conclusion, 3-Bromo-2-chloro-5-methylpyrazine (CAS No. 1359828-82-2) represents an important building block in modern organic synthesis, with significant applications in pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity continue to make it a valuable tool for chemists developing new bioactive compounds and functional materials.